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Compound of Interest

Compound Name: D-Serine-d3

Cat. No.: B12382453 Get Quote

Essential Safety and Handling Guide for D-
Serine-d3
This guide provides crucial safety, handling, and disposal information for D-Serine-d3, tailored

for researchers, scientists, and professionals in drug development. Following these protocols is

essential for ensuring personal safety and maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
When handling D-Serine-d3, which is a white crystalline powder, wearing appropriate personal

protective equipment is the first line of defense against potential exposure and contamination.

[1]
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles with side protection

should be worn to prevent eye contact with dust

particles.[2]

Hand Protection

Wear suitable chemical-resistant gloves, such

as nitrile rubber (NBR) with a thickness greater

than 0.11 mm, tested according to EN 374.[2]

This provides protection against skin contact.

Body Protection
A laboratory coat or other protective clothing is

necessary to prevent skin exposure.[3]

Respiratory Protection

In situations where dust formation is likely, a

NIOSH-approved particulate filter respirator (P1

or equivalent) should be used.[2][3]

Operational Plan: Safe Handling and Experimental
Protocol
D-Serine-d3, like many deuterated compounds, is hygroscopic (readily absorbs moisture from

the atmosphere) and susceptible to hydrogen-deuterium (H-D) exchange, which can

compromise its isotopic purity.[4] Adherence to the following procedural steps is critical.

Protocol for Safe Handling and Preparation for Analysis:

Environment Preparation: To prevent moisture contamination and H-D exchange, handle D-
Serine-d3 in a controlled, dry environment. This can be achieved by working under an inert

atmosphere, such as within a glove box or under a gentle stream of dry nitrogen or argon.[4]

[5][6]

Glassware and Equipment Preparation: All glassware (e.g., vials, pipettes, NMR tubes) and

equipment that will come into contact with the compound must be thoroughly dried. A

common procedure is to heat them in an oven at over 100°C for several hours and then

allow them to cool in a desiccator before use.[4][7]
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Weighing and Aliquoting: Weigh the required amount of D-Serine-d3 directly into a pre-dried

vial within the inert atmosphere to minimize exposure to air.[4]

Dissolution: When preparing a solution, use a fresh, sealed ampoule of a high-purity

deuterated aprotic solvent whenever possible to avoid introducing exchangeable protons.[4]

Add the solvent to the vial, cap it securely, and gently swirl or vortex to dissolve the

compound. For higher solubility, the tube can be warmed to 37°C and sonicated for a short

period.[8]

Sample Transfer: Use a dry pipette or syringe to transfer the solution to its final container,

such as a dried NMR tube.[4]

Sealing and Analysis: Securely cap the container. For sensitive samples or long-term

storage, consider flame-sealing the NMR tube.[4] Proceed with your analysis as quickly as

possible after sample preparation to minimize potential degradation or contamination.

Storage and Disposal Plan
Proper storage is vital for maintaining the chemical and isotopic integrity of D-Serine-d3, while

appropriate disposal is essential for environmental safety.

Storage:

Conditions: Store D-Serine-d3 in a tightly sealed container in a cool, dry, and well-ventilated

place.[9] Recommended storage temperatures are often between 15-25°C or at 4°C for long-

term stability, away from moisture and light.[2][8]

Hygroscopicity: Due to its hygroscopic nature, storing the compound in a desiccator over a

suitable drying agent is highly recommended.[4]

Incompatible Materials: Keep away from strong oxidizing agents.[9]

Disposal:

Waste Classification: D-Serine-d3 is not typically classified as hazardous waste.[3] However,

waste generators must always consult and comply with local, regional, and national

regulations to ensure complete and accurate classification.[3][9]
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Procedure: Collect waste material in a suitable, clearly labeled, and tightly closed container.

[3] Do not mix with other chemical waste.[3]

Empty Containers: Uncleaned, empty containers should be handled in the same manner as

the product itself and disposed of according to official regulations.[3] Do not reuse empty

containers.[9]

First Aid and Spill Management
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[9]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If irritation or

other symptoms occur, get medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms occur, seek

medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[9]

[10]

Spill Management:

Containment: Isolate the spill area to prevent the powder from spreading.[3]

Cleanup: Carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, closed container for disposal.[3][9]

Ventilation: Ensure the area is well-ventilated.[3]

Decontamination: After collecting the spilled material, thoroughly clean the affected surface.

[3]

Quantitative Data for D-Serine-d3
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The following table summarizes key quantitative data for D-Serine and its deuterated

isotopologues.

Property Value

Molecular Formula C₃H₄D₃NO₃

Molecular Weight 108.11 g/mol [8][11][12]

Appearance White crystalline powder[10][13]

Melting Point Approx. 228-230°C (with decomposition)[13]

Water Solubility Approx. 50 g/L at 25°C[13]

Storage Temperature Room temperature or 4°C[8][12]

Isotopic Purity Typically ≥98 atom % D

Workflow for Safe Handling of D-Serine-d3
The diagram below illustrates the logical workflow for the proper handling of D-Serine-d3, from

initial preparation to final disposal, emphasizing safety and compound integrity at each step.
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1. Preparation

2. Handling & Use

3. Post-Handling

4. Disposal

Preparation

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Prepare Inert Environment
(Glove Box or N2/Ar Stream)

Weigh D-Serine-d3
in Inert Environment

Use Oven-Dried Glassware
& Equipment

Handling & Use

Dissolve in Appropriate
Deuterated Solvent

Transfer Solution Using
Dry Syringe/Pipette

Post-Handling

Store Securely in Desiccator
(Cool, Dry, Tightly Sealed)

Clean Work Area &
Decontaminate Equipment

Disposal

Collect Waste in Labeled,
Sealed Container

Dispose According to
Institutional & Local Regulations

Click to download full resolution via product page

Logical workflow for the safe handling and disposal of D-Serine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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